N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-3-chlorobenzamide

• IUPAC Name: N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-3-chlorobenzamide
• InChI: InChI=1S/C18H18ClN3O/c1-11(2)16(17-20-14-8-3-4-9-15(14)21-17)22-18(23)12-6-5-7-13(19)10-12/h3-11,16H,1-2H3,(H,20,21)(H,22,23)
• InChI Key: MVDDNTWUXRKXKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=NC2=CC=CC=C2N1)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H18ClN3O
• Molecular Weight: 327.8 g/mol

Description

N-[1-(1H-benzimidazol-2-yl)-2-methylpropyl]-3-chlorobenzamide, also known as BCH or N-Benzyl-2-methyl-1H-benzimidazole-5-carboxamide, is a chemical compound that has been studied for its potential therapeutic applications in various scientific research fields.

Scientific Research Applications

Synthetic Methodology and C–N Bond Formation

• . This method provides an inexpensive and general approach to access these compounds, which can be valuable in drug discovery and materials science.

Single-Molecule Magnets (Co (II) Cubane Complexes)

• . These complexes have potential applications in quantum computing and data storage.

Catalysts for Water Electro-oxidation

• A cobalt catalyst based on this compound has been developed for water electro-oxidation at neutral pH. . Such catalysts are crucial for sustainable energy conversion.

Fluorophores and Near-Infrared Dyes

• . These properties are valuable in bioimaging and optical sensing.

Antitumor Potential

• Researchers synthesized 1-substituted-2-(5-substituted-1-phenyl-1-H-pyrazol-3-yl)-1H-benzo[d]imidazole derivatives and evaluated their antitumor potential against different cell lines. . Further exploration in cancer therapy is warranted.

Pharmacological Targeting of Quorum Sensing

• The compound’s structure resembles molecules involved in bacterial quorum sensing (QS). . This has implications for antimicrobial strategies.

These applications highlight the diverse roles of N-(1-(1H-benzo[d]imidazol-2-yl)-2-methylpropyl)-3-chlorobenzamide in various scientific contexts. Its unique properties make it an intriguing subject for further investigation and development.

Mechanism of Action

Target of Action

Compounds containing the imidazole moiety have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives have been reported to show different biological activities, suggesting that they may interact with various targets in the body

Biochemical Pathways

Imidazole derivatives have been known to influence a variety of biochemical pathways due to their broad range of biological activities . The downstream effects of these pathways would depend on the specific targets and mode of action of the compound.

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could potentially impact the bioavailability of the compound

Result of Action

Given the broad range of biological activities exhibited by imidazole derivatives , it can be inferred that the compound may have diverse effects at the molecular and cellular level.